![molecular formula C13H17Cl2N3O2S B6225403 2-[(2-aminoethyl)sulfanyl]-6-(3-methoxyphenyl)-3,4-dihydropyrimidin-4-one dihydrochloride CAS No. 2768326-84-5](/img/no-structure.png)
2-[(2-aminoethyl)sulfanyl]-6-(3-methoxyphenyl)-3,4-dihydropyrimidin-4-one dihydrochloride
Overview
Description
2-[(2-aminoethyl)sulfanyl]-6-(3-methoxyphenyl)-3,4-dihydropyrimidin-4-one dihydrochloride is a useful research compound. Its molecular formula is C13H17Cl2N3O2S and its molecular weight is 350.3. The purity is usually 95.
BenchChem offers high-quality 2-[(2-aminoethyl)sulfanyl]-6-(3-methoxyphenyl)-3,4-dihydropyrimidin-4-one dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(2-aminoethyl)sulfanyl]-6-(3-methoxyphenyl)-3,4-dihydropyrimidin-4-one dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(2-aminoethyl)sulfanyl]-6-(3-methoxyphenyl)-3,4-dihydropyrimidin-4-one dihydrochloride' involves the reaction of 2-aminoethanethiol with 3-methoxybenzaldehyde to form the Schiff base, which is then reacted with ethyl acetoacetate to form the corresponding pyrimidine derivative. The resulting compound is then treated with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-aminoethanethiol", "3-methoxybenzaldehyde", "ethyl acetoacetate", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-aminoethanethiol with 3-methoxybenzaldehyde to form the Schiff base", "Step 2: Reaction of the Schiff base with ethyl acetoacetate to form the corresponding pyrimidine derivative", "Step 3: Treatment of the pyrimidine derivative with hydrochloric acid to form the dihydrochloride salt" ] } | |
CAS RN |
2768326-84-5 |
Product Name |
2-[(2-aminoethyl)sulfanyl]-6-(3-methoxyphenyl)-3,4-dihydropyrimidin-4-one dihydrochloride |
Molecular Formula |
C13H17Cl2N3O2S |
Molecular Weight |
350.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
